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Compound of Interest |

Triethoxysilylpropyltrimethylammo
Compound Name:
nium chloride

CAS No.: 84901-27-9

Cat. No.: B1593216

. J

This technical guide provides a comprehensive overview of two pivotal chemical compounds
utilized in advanced research and development: Trimethyl[3-(triethoxysilyl)propyllammonium
Chloride (CAS 84901-27-9) and 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole (CAS
58131-57-0). This document is intended for researchers, scientists, and drug development
professionals, offering in-depth technical data, practical insights, and sourcing information to
facilitate its effective application.

Part 1: Trimethyl[3-(triethoxysilyl)propylJammonium
Chloride (CAS 84901-27-9)
Introduction and Core Characteristics

Trimethyl[3-(triethoxysilyl)propyllammonium Chloride is a quaternary ammonium compound
that possesses a unique dual functionality. Its structure incorporates a triethoxysilyl group,
which allows for covalent bonding to surfaces, and a trimethylammonium chloride group, which
imparts antimicrobial properties. This bifunctionality makes it a valuable surface modifying
agent in a multitude of applications, from industrial coatings to biomedical research. The
triethoxy groups contribute to its enhanced hydrolytic stability, a critical feature for applications
requiring long-term performance.

Physicochemical Properties
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A summary of the key physicochemical properties of Trimethyl[3-
(triethoxysilyl)propyllammonium Chloride is presented in the table below.

Property Value Source(s)
CAS Number 84901-27-9 [1][2]
Molecular Formula C12H30CINO3Si [1][2]
Molecular Weight 299.91 g/mol [1]
Appearance White to almost white powder (3]
or crystal

Purity >98.0% [1][2]
Solubility Soluble in water [11[3]

Room temperature
Storage Temperature (recommended <15°C in a [1]

cool, dark place)

Hygroscopicity Hygroscopic [1]

Applications in Research and Drug Development

The unique properties of TrimethylI[3-(triethoxysilyl)propyllammonium Chloride lend it to a
variety of applications in scientific research and industrial settings:

o Surface Modification and Antimicrobial Coatings: Its primary application lies in the ability to
functionalize surfaces, rendering them antimicrobial. This is particularly relevant in the
development of medical devices, textiles, and water purification systems to prevent microbial
contamination.

o Silane Coupling Agent: In materials science, it serves as a coupling agent to enhance
adhesion between organic polymers and inorganic substrates like glass and metals.

o Biomaterial Engineering: Researchers utilize this compound to modify the surfaces of
biomaterials, which can improve biocompatibility and reduce the risk of implant-associated
infections.
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» Drug Delivery Systems: There is growing interest in its use for creating stable coatings on
nanoparticles for targeted drug delivery applications.

Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Trimethyl[3-(triethoxysilyl)propyllammonium Chloride is classified with the following
hazards:

e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

Precautionary Measures:

P264: Wash skin thoroughly after handling.[1][2]
o P280: Wear protective gloves, eye protection, and face protection.[1][2]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[1][2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

It is crucial to handle this compound in a well-ventilated area and to take appropriate measures
to avoid inhalation of dust.

Sourcing and Procurement Workflow

The following diagram illustrates a typical workflow for sourcing and utilizing Trimethyl[3-
(triethoxysilyl)propyllammonium Chloride in a research setting.
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Procurement and Application Workflow for CAS 84901-27-9
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Procurement and Application Workflow for CAS 84901-27-9
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Major Suppliers

A non-exhaustive list of suppliers for Trimethyl[3-(triethoxysilyl)propyl]Jammonium Chloride
includes:

TCI (Tokyo Chemical Industry)[1][3]

J & K SCIENTIFIC LTD.[3]

e Meryer (Shanghai) Chemical Technology Co., Ltd.[3]
e Energy Chemical[3]

o Santa Cruz Biotechnology[4]

o CP Lab Safety (distributor for TCI America)[5]

e GLR Innovations[6]

o Guidechem (aggregator)[7]

Part 2: 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-
benzoxadiazole (CAS 58131-57-0)
Introduction and Core Characteristics

4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole is a heterocyclic compound belonging
to the benzoxadiazole family. This class of compounds is of significant interest in medicinal
chemistry and materials science. The presence of the nitro group and the piperazine moiety
enhances its reactivity and solubility, making it a valuable building block in the synthesis of
novel therapeutic agents.[8] Furthermore, the benzoxadiazole core often imparts fluorescent
properties, leading to its use in the development of probes and sensors.[8]

Physicochemical Properties

A summary of the key physicochemical properties of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-
benzoxadiazole is presented in the table below.
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Property Value Source(s)
CAS Number 58131-57-0 9]
Molecular Formula C11H13N504 [9]
Molecular Weight 279.25 g/mol [9]

Data not consistently available;
Appearance related compounds are often

colored powders.

Purity Supplier dependent
- Enhanced by the piperazine
Solubility _ [8]
moiety

Applications in Research and Drug Development

The structural features of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole make it a
compound of interest in several research areas:

e Medicinal Chemistry: The benzoxadiazole scaffold is found in a range of biologically active
molecules. This compound serves as a valuable intermediate for the synthesis of more
complex molecules with potential therapeutic applications, including anticancer and
antimicrobial agents.[10][11]

o Fluorescent Probes and Sensors: Benzoxadiazole derivatives are known for their fluorescent
properties.[8] This compound can be used as a core structure for developing probes to
detect specific ions or biomolecules in biological systems.

o Materials Science: Its optical properties are also of interest in the creation of advanced
materials with specific functionalities for applications in electronics and photonics.[8]

Synthetic Considerations

The synthesis of 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole and its derivatives
often involves the reaction of a precursor, such as 4-chloro-7-nitrobenzofurazan, with the
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appropriate amine, in this case, N-methylpiperazine. The general synthetic approach for related
benzoxadiazole derivatives is well-documented in the scientific literature.[12]

The following diagram illustrates a generalized synthetic pathway for such compounds.

Generalized Synthetic Pathway for 4-amino-7-nitro-2,1,3-benzoxadiazoles

4-Halo-7-nitro-2,1,3-benzoxadiazole Amine
(e.g., 4-Chloro-7-nitrobenzofurazan) (e.g., N-methylpiperazine)

Nucleophilic Aromatic Substitution

'

G—(Substituted—amino)—?—nitro-2,1,3-benzoxadiazol9

Click to download full resolution via product page
Generalized Synthetic Pathway for 4-amino-7-nitro-2,1,3-benzoxadiazoles

Major Suppliers

Identifying specific suppliers for 4-(4-methyl-1-piperazinyl)-7-nitro-2,1,3-benzoxadiazole can
require more specialized sourcing. However, suppliers of related benzoxadiazole derivatives
and other fine chemicals are likely to either stock this compound or offer custom synthesis
services. Researchers should inquire with companies specializing in heterocyclic chemistry and

building blocks for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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